(3,5-Dichloro-4-hydroxyphenyl)boronic acid
Overview
Description
“(3,5-Dichloro-4-hydroxyphenyl)boronic acid” is a chemical compound with the molecular formula C6H5BCl2O3 and a molecular weight of 206.82 . It is used as a building block in organic synthesis . It is also an intermediate for the synthesis of various pharmaceutical compounds .
Molecular Structure Analysis
The molecular structure of “(3,5-Dichloro-4-hydroxyphenyl)boronic acid” consists of a phenyl ring substituted with two chlorine atoms, a boronic acid group, and a hydroxy group .Chemical Reactions Analysis
“(3,5-Dichloro-4-hydroxyphenyl)boronic acid” can participate in various chemical reactions. For instance, it can be used in Suzuki-Miyaura cross-coupling reactions . It can also undergo trifluoromethylation .Physical And Chemical Properties Analysis
“(3,5-Dichloro-4-hydroxyphenyl)boronic acid” is a solid compound . It has a density of 1.6±0.1 g/cm3 . The boiling point is 369.9±52.0 °C at 760 mmHg .Scientific Research Applications
Organic Synthesis
“(3,5-Dichloro-4-hydroxyphenyl)boronic acid” is a valuable building block in organic synthesis . It is often used in the functionalizing deboronation of alkyl boronic esters .
Protodeboronation
Protodeboronation of pinacol boronic esters is a significant application of “(3,5-Dichloro-4-hydroxyphenyl)boronic acid”. This process is utilized in the formal anti-Markovnikov hydromethylation of alkenes .
Alkene Hydromethylation
“(3,5-Dichloro-4-hydroxyphenyl)boronic acid” is used in the formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation . This hydromethylation sequence was applied to methoxy protected (−)-Δ8-THC and cholesterol .
Total Synthesis
The protodeboronation of “(3,5-Dichloro-4-hydroxyphenyl)boronic acid” was used in the formal total synthesis of δ-®-coniceine and indolizidine 209B .
Suzuki-Miyaura Coupling
“(3,5-Dichloro-4-hydroxyphenyl)boronic acid” can be used in Suzuki-Miyaura coupling reactions . This reaction is exceptionally mild and functional group tolerant .
Stille Coupling
Another application of “(3,5-Dichloro-4-hydroxyphenyl)boronic acid” is in Stille coupling reactions .
Palladium-Catalyzed Aminocarbonylation
“(3,5-Dichloro-4-hydroxyphenyl)boronic acid” can be used in palladium-catalyzed aminocarbonylation reactions .
Cross-Coupling Reactions
“(3,5-Dichloro-4-hydroxyphenyl)boronic acid” is also used in cross-coupling reactions .
Safety and Hazards
“(3,5-Dichloro-4-hydroxyphenyl)boronic acid” is classified as a warning substance . It may be harmful if swallowed (H302). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and storing locked up (P405) .
Mechanism of Action
Target of Action
The primary target of (3,5-Dichloro-4-hydroxyphenyl)boronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This is part of the SM cross-coupling reaction, which also involves oxidative addition with formally electrophilic organic groups .
Biochemical Pathways
The compound affects the SM cross-coupling pathway . This pathway involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects of this pathway include the formation of new carbon–carbon bonds .
Pharmacokinetics
It is known that the compound is relatively stable and readily prepared
Result of Action
The result of the compound’s action is the formation of new carbon–carbon bonds . This is a crucial step in many organic synthesis reactions, making (3,5-Dichloro-4-hydroxyphenyl)boronic acid a valuable reagent in these processes .
Action Environment
The action of (3,5-Dichloro-4-hydroxyphenyl)boronic acid is influenced by environmental factors such as the presence of a metal catalyst and the specific conditions of the SM cross-coupling reaction . The compound is generally environmentally benign , suggesting that it has good stability under various conditions.
properties
IUPAC Name |
(3,5-dichloro-4-hydroxyphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BCl2O3/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,10-12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLWASSWLQMNNCS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C(=C1)Cl)O)Cl)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BCl2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.82 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3,5-Dichloro-4-hydroxyphenyl)boronic acid | |
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